Cas no 688064-14-4 (2-Amino-5-methylthiazole-4-carboxylic acid)

688064-14-4 structure
Product name:2-Amino-5-methylthiazole-4-carboxylic acid
2-Amino-5-methylthiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-methylthiazole-4-carboxylic acid
- 2-Amino-5-methyl-1,3-thiazole-4-carboxylic acid
- 4-Thiazolecarboxylicacid,2-amino-5-methyl-(9CI)
- BBL031666
- STL303703
- SBB053127
- 2-Amino-5-methylthiazol-4-carbonsaure
- EN002480
- AB0026252
- W7876
- 2-amino-5-methyl-thiazole-4-carboxylic acid
- ST24032379
- 4-thiazolecarboxylic
- A866972
- AKOS006314763
- EN300-111239
- CS-W021570
- SCHEMBL3060689
- 688064-14-4
- FT-0730045
- TS-00099
- DTXSID10363774
- MFCD09991769
- CHEMBL1822874
- 4-thiazolecarboxylic acid, 2-amino-5-methyl-
- DB-010934
- A11196
- ALBB-017835
-
- MDL: MFCD09991769
- Inchi: 1S/C5H6N2O2S/c1-2-3(4(8)9)7-5(6)10-2/h1H3,(H2,6,7)(H,8,9)
- InChI Key: BAANOAVDEBKXEY-UHFFFAOYSA-N
- SMILES: S1C(N([H])[H])=NC(C(=O)O[H])=C1C([H])([H])[H]
Computed Properties
- Exact Mass: 158.01500
- Monoisotopic Mass: 158.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104
- XLogP3: 0.9
Experimental Properties
- Density: 1.532
- Boiling Point: 400.609°C at 760 mmHg
- Flash Point: 196.082°C
- Refractive Index: 1.674
- PSA: 104.45000
- LogP: 1.31310
2-Amino-5-methylthiazole-4-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-111239-0.5g |
2-amino-5-methyl-1,3-thiazole-4-carboxylic acid |
688064-14-4 | 95% | 0.5g |
$315.0 | 2023-10-27 | |
eNovation Chemicals LLC | Y0980239-5g |
2-Amino-5-methylthiazole-4-carboxylic acid |
688064-14-4 | 95% | 5g |
$300 | 2024-08-02 | |
TRC | A898710-10mg |
2-Amino-5-methylthiazole-4-carboxylic acid |
688064-14-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
Fluorochem | 066167-1g |
2-Amino-5-methyl-1,3-thiazole-4-carboxylic acid |
688064-14-4 | 97% | 1g |
£93.00 | 2022-03-01 | |
Enamine | EN300-111239-1g |
2-amino-5-methyl-1,3-thiazole-4-carboxylic acid |
688064-14-4 | 95% | 1g |
$328.0 | 2023-10-27 | |
A2B Chem LLC | AB61133-5g |
2-Amino-5-methyl-1,3-thiazole-4-carboxylic acid |
688064-14-4 | 96% | 5g |
$372.00 | 2024-04-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1068141-100mg |
2-Amino-5-methylthiazole-4-carboxylic acid |
688064-14-4 | 95% | 100mg |
¥177.00 | 2024-05-03 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1068141-5g |
2-Amino-5-methylthiazole-4-carboxylic acid |
688064-14-4 | 95% | 5g |
¥2469.00 | 2024-05-03 | |
A2B Chem LLC | AB61133-1g |
2-Amino-5-methyl-1,3-thiazole-4-carboxylic acid |
688064-14-4 | 96% | 1g |
$97.00 | 2024-04-19 | |
Ambeed | A424816-1g |
2-Amino-5-methylthiazole-4-carboxylic acid |
688064-14-4 | 95% | 1g |
$90.0 | 2024-04-18 |
2-Amino-5-methylthiazole-4-carboxylic acid Related Literature
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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S. Ahmed Chem. Commun., 2009, 6421-6423
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:688064-14-4)2-Amino-5-methylthiazole-4-carboxylic acid

Purity:99%
Quantity:5g
Price ($):339.0